Cas no 367508-01-8 (Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate)

• Product Name: Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate
• CAS No: 367508-01-8
• MF: C₁₆H₁₈NO₅P
• MW: 335.291585445404
• MDL: MFCD30186043
• CID: 297516
• PubChem ID: 87560577
• Update Time: 2025-05-20

Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[2-(methoxymethylamino)-2-oxoethyl]-, diphenyl ester
• Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate
• 2-diphenoxyphosphoryl-N-methoxy-N-methylacetamide
• (N-Methoxy-N-methylcarbamoylmethyl)phosphonic Acid Diphenyl Ester
• D3709
• diethyl (N-methoxy-N-methylcarbamoylmethyl)phosphonate
• N-Methoxy-N-methyl(diphenylphosphono)acetamide
• N-methoxy-N-methyl-2-(diphenylphosphono)acetamide
• Diphenyl (2-(methoxy(methyl)amino)-2-oxoethyl)phosphonate
• DTXSID00476140
• A913648
• MFCD30186043
• SCHEMBL3626452
• 367508-01-8
• Diphenyl(2-(methoxy(methyl)amino)-2-oxoethyl)phosphonate
• DIPHENYL [METHOXY(METHYL)CARBAMOYL]METHYLPHOSPHONATE

• MDL： MFCD30186043
• Inchi： 1S/C16H18NO5P/c1-17(20-2)16(18)13-23(19,21-14-9-5-3-6-10-14)22-15-11-7-4-8-12-15/h3-12H,13H2,1-2H3
• InChI Key： CFSFGLDTIDFDMT-UHFFFAOYSA-N
• SMILES： P(CC(N(C)OC)=O)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 351.08700
• Monoisotopic Mass: 335.09225967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.099
• XLogP3: 2.7

Experimental Properties

• Density: 1.259
• Boiling Point: 430.708°C at 760 mmHg
• Flash Point: 214.284°C
• Refractive Index: 1.555
• PSA: 84.11000
• LogP: 3.92480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate

Recent Advances in the Application of Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate (CAS: 367508-01-8) in Chemical Biology and Pharmaceutical Research

Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate (CAS: 367508-01-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This phosphonate derivative, characterized by its N-methoxy-N-methylcarbamoyl moiety, has been increasingly utilized in the synthesis of bioactive molecules, enzyme inhibitors, and prodrugs. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The compound's ability to act as a phosphorylating agent and its stability under physiological conditions make it a valuable tool for medicinal chemists.

One of the most notable applications of Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate is its use in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the development of selective inhibitors remains a major focus of pharmaceutical research. Recent work by Zhang et al. (2023) demonstrated the efficacy of this compound in the synthesis of pyrazole-based kinase inhibitors, which showed promising activity against multiple cancer cell lines. The study reported a significant improvement in yield and purity when using 367508-01-8 as a phosphorylating agent, compared to traditional methods. These findings underscore the compound's potential to streamline the synthesis of complex bioactive molecules.

In addition to its role in kinase inhibitor synthesis, Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate has been investigated for its utility in prodrug design. A recent study by Lee and colleagues (2024) explored its application in the development of phosphate prodrugs for antiviral agents. The researchers found that the compound's stability and reactivity allowed for efficient masking of phosphate groups, thereby enhancing the bioavailability of the parent drugs. This approach was particularly effective in the case of nucleoside analogs, where the prodrugs exhibited improved cellular uptake and prolonged therapeutic effects. The study also highlighted the compound's compatibility with a range of functional groups, making it a versatile tool for prodrug development.

Beyond its synthetic applications, 367508-01-8 has also been the subject of mechanistic studies aimed at understanding its interactions with biological targets. A recent publication by Martinez et al. (2024) employed computational modeling and kinetic assays to elucidate the compound's binding mode with serine hydrolases. The results revealed a unique interaction pattern, where the N-methoxy-N-methylcarbamoyl group played a critical role in stabilizing the enzyme-inhibitor complex. These insights have important implications for the design of next-generation enzyme inhibitors, particularly those targeting metabolic disorders and inflammatory diseases.

In conclusion, Diphenyl (N-Methoxy-N-methylcarbamoylmethyl)phosphonate (CAS: 367508-01-8) continues to be a valuable asset in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibitor synthesis to prodrug design, highlight its versatility and potential for future therapeutic development. Ongoing studies are expected to further expand its utility, particularly in the context of targeted drug delivery and personalized medicine. As research in this area progresses, the compound is likely to play an increasingly prominent role in the discovery and optimization of novel bioactive molecules.